Cas no 26586-26-5 (3-Nitro-4-(piperidin-1-yl)benzoic acid)

3-Nitro-4-(piperidin-1-yl)benzoic acid is a nitro-substituted benzoic acid derivative featuring a piperidin-1-yl functional group at the 4-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its versatile reactivity, particularly as an intermediate in the synthesis of more complex heterocyclic or pharmacologically active molecules. The nitro group enhances electrophilic properties, facilitating further functionalization, while the piperidine moiety contributes to solubility and potential bioactivity. Its well-defined structure and stability under standard conditions make it suitable for controlled reactions, including reductions or nucleophilic substitutions. The compound is typically characterized by NMR, HPLC, and mass spectrometry for purity verification.

3-Nitro-4-(piperidin-1-yl)benzoic acid structure

26586-26-5 structure

Product Name:3-Nitro-4-(piperidin-1-yl)benzoic acid

CAS No:26586-26-5

MF:C₁₂H₁₄N₂O₄

MW:250.250563144684

MDL:MFCD00157001

CID:270323

PubChem ID:2879765

Update Time:2025-06-07

3-Nitro-4-(piperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Nitro-4-(piperidin-1-yl)benzoic acid
- 3-NITRO-4-PIPERIDIN-1-YLBENZOIC ACID
- Benzoic acid,3-nitro-4-(1-piperidinyl)-
- 3-Nitro-4-piperidin-1-yl-benzoic acid
- 3-Nitro-4-piperidino-benzoesaeure
- 3-nitro-4-piperidino-benzoic acid
- 3-nitro-4-piperidylbenzoic acid
- 4-piperidino-3-nitrobenzoic acid
- AC1MEKHQ
- AC1Q73BU
- N-(2-nitro-4-carboxyphenyl)piperidine
- Oprea1_154378
- ST4061398
- SureCN2775026
- 26586-26-5
- 3-Nitro-4-(1-piperidinyl)benzoic acid
- SCHEMBL2775026
- Cambridge id 5986304
- VS-08053
- Y13582
- 3-nitro-4-(piperidin-1-yl)benzoicacid
- BB 0245695
- DTXSID80387068
- Benzoic acid, 3-nitro-4-(1-piperidinyl)-
- AKOS000109236
- YVODCTHEVCBRCV-UHFFFAOYSA-N
- 3-NITRO-4-PIPERIDIN-1-YLBENZOICACID
- EU-0006869
- FT-0678145
- SR-01000451586-1
- SR-01000451586
- EN300-00039
- Z55982379
- MFCD00157001
- STK174421
- DA-07525
- ALBB-023186
- BBL025688
- 3-nitro-4-(1-piperidyl)benzoic acid
- MDL： MFCD00157001
- Inchi： 1S/C12H14N2O4/c15-12(16)9-4-5-10(11(8-9)14(17)18)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H,15,16)
- InChI Key： YVODCTHEVCBRCV-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1N1CCCCC1)=O

Computed Properties

Exact Mass: 250.09542
Monoisotopic Mass: 250.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 86.4A^2
XLogP3: 2.2

Experimental Properties

Density: 1.344
Melting Point: 201-203
Boiling Point: 452°Cat760mmHg
Flash Point: 227.2°C
Refractive Index: 1.61
PSA: 83.68

3-Nitro-4-(piperidin-1-yl)benzoic acid Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

3-Nitro-4-(piperidin-1-yl)benzoic acid Pricemore >>

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